Aripiprazole N-Oxide
Aripiprazole N-Oxide
A metabolite of Aripiprazole
Brand Name:
Vulcanchem
CAS No.:
573691-09-5
VCID:
VC0194377
InChI:
InChI=1S/C23H27Cl2N3O3/c24-19-4-3-5-21(23(19)25)27-10-13-28(30,14-11-27)12-1-2-15-31-18-8-6-17-7-9-22(29)26-20(17)16-18/h3-6,8,16H,1-2,7,9-15H2,(H,26,29)
SMILES:
C1CC(=O)NC2=C1C=CC(=C2)OCCCC[N+]3(CCN(CC3)C4=C(C(=CC=C4)Cl)Cl)[O-]
Molecular Formula:
C23H27Cl2N3O3
Molecular Weight:
464.4 g/mol
Aripiprazole N-Oxide
CAS No.: 573691-09-5
Impurities
VCID: VC0194377
Molecular Formula: C23H27Cl2N3O3
Molecular Weight: 464.4 g/mol
Purity: > 95%
CAS No. | 573691-09-5 |
---|---|
Product Name | Aripiprazole N-Oxide |
Molecular Formula | C23H27Cl2N3O3 |
Molecular Weight | 464.4 g/mol |
IUPAC Name | 7-[4-[4-(2,3-dichlorophenyl)-1-oxidopiperazin-1-ium-1-yl]butoxy]-3,4-dihydro-1H-quinolin-2-one |
Standard InChI | InChI=1S/C23H27Cl2N3O3/c24-19-4-3-5-21(23(19)25)27-10-13-28(30,14-11-27)12-1-2-15-31-18-8-6-17-7-9-22(29)26-20(17)16-18/h3-6,8,16H,1-2,7,9-15H2,(H,26,29) |
Standard InChIKey | ZNYNDJDSFMRJPS-UHFFFAOYSA-N |
SMILES | C1CC(=O)NC2=C1C=CC(=C2)OCCCC[N+]3(CCN(CC3)C4=C(C(=CC=C4)Cl)Cl)[O-] |
Canonical SMILES | C1CC(=O)NC2=C1C=CC(=C2)OCCCC[N+]3(CCN(CC3)C4=C(C(=CC=C4)Cl)Cl)[O-] |
Appearance | Solid powder |
Description | A metabolite of Aripiprazole |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | Aripiprazole USP RC F |
PubChem Compound | 10288582 |
Last Modified | Nov 11 2021 |
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